![molecular formula C16H13BrClN3OS B2759128 (5-bromo-2-chlorophenyl)(2-((pyridin-3-ylmethyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone CAS No. 892460-68-3](/img/structure/B2759128.png)
(5-bromo-2-chlorophenyl)(2-((pyridin-3-ylmethyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(5-bromo-2-chlorophenyl)(2-((pyridin-3-ylmethyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone is a useful research compound. Its molecular formula is C16H13BrClN3OS and its molecular weight is 410.71. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Analogues and Their Applications
Heterocyclic compounds, including imidazoles and pyrazoles, have been extensively studied for their potential applications in various fields of scientific research. For example, compounds structurally related to the query have been explored for their optical properties, such as large Stokes' shifts and tunable quantum yields, making them promising for luminescent materials (Volpi et al., 2017). This research highlights the relevance of heterocyclic compounds in developing advanced materials with potential applications in optoelectronics and sensing technologies.
Anticancer and Antimicrobial Agents
Research on heterocyclic compounds incorporating pyridine and imidazole rings has shown promising anticancer and antimicrobial properties. Katariya, Vennapu, and Shah (2021) synthesized novel biologically potent heterocyclic compounds with oxazole, pyrazoline, and pyridine moieties, demonstrating significant anticancer activity and potential in combating microbial resistance to pharmaceutical drugs (Katariya, Vennapu, & Shah, 2021). This underscores the importance of such compounds in the development of new therapeutic agents.
Corrosion Inhibition
The study of imidazo[4,5-b] pyridine derivatives has also extended to the field of corrosion science. Saady et al. (2021) investigated the inhibition performance of certain imidazo[4,5-b] pyridine derivatives against mild steel corrosion, demonstrating high efficiency and supporting the use of these compounds as corrosion inhibitors (Saady et al., 2021). Such studies are critical for the development of more durable materials and coatings in industries.
Molecular Docking and Synthesis
The synthesis and molecular docking studies of heterocyclic compounds, including pyrazolines and pyridyl-methanones, have been explored for their potential as anticancer and antimicrobial agents. These studies highlight the versatility of heterocyclic compounds in drug discovery and the importance of molecular docking in identifying promising therapeutic candidates (Sivakumar et al., 2021).
properties
IUPAC Name |
(5-bromo-2-chlorophenyl)-[2-(pyridin-3-ylmethylsulfanyl)-4,5-dihydroimidazol-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13BrClN3OS/c17-12-3-4-14(18)13(8-12)15(22)21-7-6-20-16(21)23-10-11-2-1-5-19-9-11/h1-5,8-9H,6-7,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCAIIDIATVTABQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=N1)SCC2=CN=CC=C2)C(=O)C3=C(C=CC(=C3)Br)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13BrClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.